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Compound of Interest

Compound Name: Reactive orange 35

Cat. No.: B12383025

For Researchers, Scientists, and Drug Development Professionals

Introduction

Reactive Orange 35 (C.I. Reactive Orange 35) is a synthetic azo dye known for its vibrant
red-light orange color.[1] It belongs to the class of reactive dyes, which form a covalent bond
with the substrate, leading to high wash fastness.[2] This property makes it widely used in the
textile industry for dyeing cellulosic fibers such as cotton, wool, and silk.[2] In a research
context, Reactive Orange 35 is also utilized as a fluorescent dye and a chemical stain.[3] Its
chemical formula is C27H19CINoNazO9Ss, with a molecular weight of 814.12 g/mol .[1]

These application notes provide detailed protocols for the preparation of stock solutions of
Reactive Orange 35 for use in a laboratory setting, ensuring reproducibility and safety.

Safety and Handling

Reactive Orange 35, like many reactive dyes, requires careful handling to minimize potential
health risks.

Emergency Overview:
e Appearance: Orange powder.

e Odor: Odorless.
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e Hazards: May be harmful if swallowed, causing stomach discomfort. It can cause irritation to
the eyes and respiratory tract. Some individuals may experience skin irritation upon
prolonged or repeated contact.

Personal Protective Equipment (PPE):
» Eye Protection: Wear chemical safety goggles or a face shield.
e Hand Protection: Wear appropriate chemical-resistant gloves.

» Respiratory Protection: Use a NIOSH-approved respirator or work in a well-ventilated area,
such as a fume hood, especially when handling the powder.

o Skin and Body Protection: Wear a lab coat or other protective clothing to prevent skin
contact.

Storage: Store in a cool, dry, and well-ventilated area away from heat and direct sunlight. Keep
the container tightly closed to prevent moisture absorption, which can lead to caking and
degradation of the dye.

Physicochemical and Solubility Data

The following table summarizes the key properties of Reactive Orange 35.

Property Value Reference
Cl Name C.l. Reactive Orange 35

CAS Number 70210-13-8, 12270-76-7

Molecular Formula C27H19CINsNaz0sSs

Molecular Weight 814.12 g/mol

Appearance Orange Powder

Solubility in Water 300 g/L

Insolubility in Water <0.02%

pH of Solution 6-9
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Experimental Protocols

Protocol for Preparation of a High-Concentration
Aqueous Stock Solution (e.g., 10% wilv)

This protocol describes the preparation of a 10% (w/v) stock solution of Reactive Orange 35 in
water.

Materials:

Reactive Orange 35 powder

» Deionized or distilled water

e 50 mL conical tube or appropriate container
o Magnetic stirrer and stir bar

e Weighing paper or boat

e Spatula

e Graduated cylinder

o Personal Protective Equipment (PPE)
Procedure:

e Preparation: In a fume hood, weigh 1 g of Reactive Orange 35 powder and transfer it to a
50 mL conical tube.

e Initial Wetting: Add a small amount of deionized water (approximately 2-3 mL) to the powder
to form a paste. Gently swirl the tube to ensure all the powder is wetted. This prevents the
formation of clumps when the bulk of the solvent is added.

» Dissolution: Add a magnetic stir bar to the tube. Place the tube on a magnetic stirrer and add
deionized water to bring the total volume to approximately 8 mL.
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 Stirring: Stir the solution at room temperature until the dye is completely dissolved. The
solution should be clear and free of any visible particles.

e Final Volume Adjustment: Once the dye is fully dissolved, carefully add deionized water to
bring the final volume to 10 mL.

o Storage: Transfer the stock solution to a clearly labeled, light-protected container.

Protocol for Preparation of a Working Solution (e.g., 100
HM)

This protocol describes the dilution of the 10% stock solution to a 100 uM working solution.

Materials:

10% (w/v) Reactive Orange 35 stock solution

Deionized or distilled water

Micropipettes and sterile tips

Microcentrifuge tubes or other appropriate containers

Procedure:

o Calculate the required volume of stock solution:

o The molarity of the 10% stock solution (100 g/L) is: (100 g/L) / (814.12 g/mol ) = 0.123 M

o Use the dilution formula M1V1 = M2V2 to calculate the volume of the stock solution needed.
For example, to prepare 1 mL of a 100 uM working solution: (0.123 M) * V1 = (100 x 10-¢
M) *(1x1073L)V1=0.81puL

e Dilution: Pipette 999.19 uL of deionized water into a clean microcentrifuge tube. Add 0.81 pL
of the 10% Reactive Orange 35 stock solution to the tube.

e Mixing: Gently vortex or pipette up and down to ensure the solution is thoroughly mixed.
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e Use: The working solution is now ready for use in your experiments.

Storage and Stability

Proper storage is crucial to maintain the integrity of Reactive Orange 35 solutions.

. Storage . .
Solution Type Container Stability
Temperature
Tightly sealed, light- Stable for years if kept
Powder Room Temperature
protected dry
Aqueous Stock Light-protected,
] 2-8°C o Up to 1 week
Solution airtight
Aqueous Stock Light-protected,
) -20°C o Up to 3 months
Solution airtight
Aqueous Working Light-protected, o
) 2-8°C o Use within 24 hours
Solution airtight

Note: Reactive dye solutions are susceptible to hydrolysis, which can reduce their effectiveness
over time. It is recommended to prepare fresh solutions for optimal performance.

Quality Control

To ensure the quality and concentration of the prepared stock solution, the following quality
control measures can be implemented:

» Visual Inspection: The solution should be clear, free of any precipitates or undissolved
particles.

e Spectrophotometry: Measure the absorbance of a diluted sample of the stock solution at its
maximum absorption wavelength (Amax). The absorbance should be proportional to the
concentration according to the Beer-Lambert law. This can be used to verify the
concentration of the stock solution.

e pH Measurement: The pH of the stock solution should be within the range of 6-9.
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Experimental Workflow Diagram
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Caption: Workflow for the preparation and quality control of a Reactive Orange 35 stock
solution.

Conclusion
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The protocols outlined in these application notes provide a comprehensive guide for the safe
and effective preparation of Reactive Orange 35 stock solutions for various research
applications. Adherence to these procedures will ensure the quality and reproducibility of
experimental results. Always consult the Safety Data Sheet (SDS) for the most up-to-date
safety information before handling this chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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